![molecular formula C14H11F2NO3S B2712028 2-((2,4-Difluorophenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate CAS No. 387853-75-0](/img/structure/B2712028.png)
2-((2,4-Difluorophenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate
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Description
2-((2,4-Difluorophenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate, also known as DFT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. DFT is a member of the thiophene family and contains a carboxylate group, an amino group, and a fluorine atom.
Scientific Research Applications
Modification with Trifluoromethyl-Containing Heterocycles
- Study 1: Modification of methyl 2-aminothiophene-3-carboxylates with trifluoromethyl-containing heterocycles has been explored. These modifications led to the synthesis of compounds that could potentially influence neuronal NMDA receptors (Sokolov et al., 2018).
One-Pot Gewald Synthesis
- Study 2: A one-pot Gewald reaction was used to obtain 2-aminothiophene-3-carboxylates with various aryl groups, showcasing a method for synthesizing diverse derivatives of this compound (Tormyshev et al., 2006).
N-Arylation via Cross-Coupling
- Study 3: N-arylated methyl 2-aminothiophene-3-carboxylate was synthesized using a Chan-Lam cross-coupling method. This process allowed for a broad range of functional groups to be incorporated (Rizwan et al., 2015).
Crystal Structure Analysis
- Study 4: A crystal structure analysis of methyl-3-aminothiophene-2-carboxylate (a key intermediate) provided insights into its properties and potential applications in organic synthesis, medicine, dyes, and pesticides (Tao et al., 2020).
Synthesis of Tetrasubstituted Thiophenes
- Study 5: The synthesis of dimethyl 3-amino-5-(2-oxo-2-arylethyl)thiophene-2,4-dicarboxylates was reported. This study highlights a method for synthesizing complex thiophene derivatives, potentially expanding the applications of these compounds (Sahu et al., 2015).
Antimicrobial Activity
- Study 6: Novel 2-aminothiophene derivatives were synthesized and evaluated for their antimicrobial properties. This research underscores the potential of these compounds in developing new antimicrobial drugs (Prasad et al., 2017).
Antibacterial Activity
- Study 7: N-Benzyl substituted 2-aminothiophene-3-carboxylic acid derivatives were synthesized and tested for their antibacterial activity. The study demonstrated the potential of these compounds in treating bacterial infections (International Journal of Innovative Technology and Exploring Engineering, 2019).
properties
IUPAC Name |
[2-(2,4-difluoroanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2NO3S/c1-8-4-5-21-13(8)14(19)20-7-12(18)17-11-3-2-9(15)6-10(11)16/h2-6H,7H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIMZFDPDZFDRQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)OCC(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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